N-(2-cyclohexyl-2-hydroxyethyl)-1-naphthamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H23NO2/c21-18(15-8-2-1-3-9-15)13-20-19(22)17-12-6-10-14-7-4-5-11-16(14)17/h4-7,10-12,15,18,21H,1-3,8-9,13H2,(H,20,22)
• InChI Key: JVEDAFLPQZWZGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(2-cyclohexyl-2-hydroxyethyl)-1-naphthamide (abbreviated as CHANA) is a chemical compound that has been synthesized and studied for its potential applications in scientific research. CHANA belongs to the class of compounds known as naphthamides, which have been found to exhibit various biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Diastereoisomeric Atropisomers Synthesis : Research has identified stable atropisomers of 2-substituted N,N-diethyl or N,N-diisopropyl 1-naphthamides, which are separable when the 2-substituent is a 1-hydroxyalkyl group. These compounds can be synthesized with moderate to good diastereoselectivity, favoring the syn diastereoisomer, through the addition of aldehydes to ortholithiated N,N-dialkyl 1-naphthamides (Bowles, Clayden, & Tomkinson, 1995).

• Characterization of Naphthamide Derivatives : A study synthesized and characterized a range of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including a detailed crystal structure of N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide. These compounds were analyzed using elemental analysis, IR and 1H-NMR spectroscopy, and single crystal X-ray diffraction, revealing significant insights into their molecular structure and stability (Özer, Arslan, VanDerveer, & Külcü, 2009).

Application in Cutting Fluids

• Cutting Fluids Additives : A study investigated the reaction of fatty acids with ketones to produce hydroxy acids and unsaturated fatty acids, which showed promising antiwear and rust-inhibiting properties when tested as water-based cutting fluid additives. This research underscores the potential industrial application of compounds synthesized from cyclohexyl and naphthol derivatives (Watanabe, Fujita, Suga, & Sugahara, 1983).

Advanced Materials and Forensic Applications

• Photoluminescence and Forensic Applications : Research into azomethine-zinc(II) complexes of bis(salicylidene)cyclohexyl-1,2-diamino organic ligands has shown these compounds exhibit blue light emission with potential for flat panel display applications. Additionally, these compounds have demonstrated efficacy in latent fingerprint detection on smooth surfaces, highlighting their utility in forensic science (Srinivas, Vijayakumar, Mahadevan, Nagabhushana, & Naik, 2017).